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Compound of Interest

Compound Name: Propargyl-PEG7-acid

Cat. No.: B610269

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propargyl-PEG7-acid is a heterobifunctional linker designed for the versatile modification and
bioconjugation of peptides, proteins, and other amine-containing biomolecules. This reagent
features a carboxylic acid group for stable amide bond formation and a terminal propargy!
group (alkyne) for subsequent conjugation via copper-catalyzed azide-alkyne cycloaddition
(CuAAC), a premier "click chemistry” reaction.[1][2][3]

The integrated polyethylene glycol (PEG) spacer, consisting of seven ethylene glycol units,
imparts significant advantages to the target peptide. PEGylation is a well-established strategy
to enhance the pharmacological properties of peptide-based drugs.[4][5] Key benefits include:

e Improved Solubility: The hydrophilic PEG chain enhances the solubility of hydrophobic
peptides in aqueous media.[6][7]

o Enhanced Stability: The PEG moiety can shield the peptide from proteolytic degradation,
increasing its stability and in vivo half-life.[5][7]

e Reduced Immunogenicity: PEGylation can mask antigenic sites on a peptide, reducing its
potential to elicit an immune response.[4]
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o Versatile Conjugation: The terminal alkyne group provides a bioorthogonal handle for
covalently linking the peptide to a wide array of molecules, such as fluorescent dyes,
imaging agents, cytotoxic drugs, or other biomolecules functionalized with an azide group.[2]

These application notes provide detailed protocols for the two-stage functionalization of
peptides using Propargyl-PEG7-acid: (1) initial conjugation to the peptide via amide bond
formation and (2) subsequent bioconjugation using click chemistry.

Reagent Specifications

Quantitative data and chemical properties of Propargyl-PEG7-acid are summarized below.
Purity levels are typically high, ensuring reproducibility in conjugation reactions.

Property Value Reference(s)
CAS Number 2093154-00-6 [11[3]
Molecular Formula C1sH3209 [3]

Molecular Weight ~392.5 g/mol [2]

Purity >95-98% [2]

_ Carboxylic Acid (-COOH),
Functional Groups [1]
Propargyl (-C=CH)

Storage Store desiccated at -20°C [31[8]

Experimental Workflows and Signaling Pathways

The functionalization process is a sequential, two-step procedure. First, the carboxylic acid of
Propargyl-PEG7-acid is activated and reacted with a primary amine on the peptide. Second,
the newly introduced alkyne handle is used for the click reaction.
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Step 1: Amide Coupling

Propargyl-PEG7-acid
(-COOH)

Peptide
(with -NH2 group)

Stable Amide Bond

Propargyl-PEG7-Peptide
(Alkyne-functionalized)

Azide-modified Molecule
(e.g., Dye, Drug, Biotin)

Step 2: Click Chemistry (CuAAC)

Cu(l) Catalyst
(e.g., CuSO4/Ascorbate)

Stable Triazole Linkage

Final Peptide Conjugate
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CuAAC Reaction

R1-C=CH

N3-R2

Catalyst

Cu(l)
Ascorbate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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